Cas no 1805256-05-6 (2-(Difluoromethyl)-3-hydroxy-4-iodopyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-4-iodopyridine-5-acetic acid
• CAS No: 1805256-05-6
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4887250
• Update Time: 2025-06-08

2-(Difluoromethyl)-3-hydroxy-4-iodopyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-4-iodopyridine-5-acetic acid

• Inchi： 1S/C8H6F2INO3/c9-8(10)6-7(15)5(11)3(2-12-6)1-4(13)14/h2,8,15H,1H2,(H,13,14)
• InChI Key： JAGJTMXNAKZWHF-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1CC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4

Additional information on 2-(Difluoromethyl)-3-hydroxy-4-iodopyridine-5-acetic acid

Introduction to 2-(Difluoromethyl)-3-hydroxy-4-iodopyridine-5-acetic acid (CAS No. 1805256-05-6)

2-(Difluoromethyl)-3-hydroxy-4-iodopyridine-5-acetic acid, identified by the CAS number 1805256-05-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing ring system that contributes to its unique chemical properties and biological activities. The presence of multiple functional groups, including a difluoromethyl substituent, a hydroxy group, an iodo atom, and an acetic acid moiety, makes this molecule a versatile scaffold for the development of novel bioactive agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This substitution pattern is frequently employed in medicinal chemistry to improve pharmacokinetic profiles, as demonstrated in numerous preclinical and clinical studies. The hydroxy group introduces polarity and potential hydrogen bonding capabilities, which can be critical for interactions with biological targets. Additionally, the iodo atom serves as a valuable handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of more complex molecular architectures.

2-(Difluoromethyl)-3-hydroxy-4-iodopyridine-5-acetic acid has been extensively explored in recent years for its potential applications in the synthesis of inhibitors targeting various therapeutic pathways. One particularly promising area of research involves its utility in developing kinase inhibitors, where the pyridine scaffold acts as a core structure. The combination of the difluoromethyl, hydroxy, and iodo functionalities allows for precise tuning of electronic and steric properties, optimizing interactions with protein targets. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain tyrosine kinases, which are implicated in cancer progression and inflammatory diseases.

Recent advancements in drug discovery have highlighted the importance of fragment-based drug design (FBDD), where small molecules like 2-(Difluoromethyl)-3-hydroxy-4-iodopyridine-5-acetic acid serve as starting points for generating lead compounds. The structural features of this molecule make it an attractive building block for generating libraries of compounds that can be screened for biological activity. Furthermore, computational methods such as molecular docking and virtual screening have been employed to identify potential binding modes of this compound with target proteins. These approaches have accelerated the identification of novel drug candidates and have provided insights into structure-activity relationships (SAR) that guide further optimization efforts.

The role of acetic acid in this compound adds another layer of functionality, potentially allowing for amide bond formation or other derivatization strategies that expand its synthetic utility. This moiety is particularly relevant in peptidomimetics and protease inhibition studies, where carboxylic acids serve as key pharmacophores. The versatility of 2-(Difluoromethyl)-3-hydroxy-4-iodopyridine-5-acetic acid makes it a valuable intermediate in multi-step synthetic routes toward more complex pharmaceuticals.

In summary, 2-(Difluoromethyl)-3-hydroxy-4-iodopyridine-5-acetic acid (CAS No. 1805256-05-6) represents a promising scaffold for medicinal chemistry applications. Its unique combination of functional groups enables diverse chemical modifications and biological activities, making it a valuable asset in the quest for novel therapeutics. Ongoing research continues to uncover new possibilities for this compound, particularly in the context of targeted drug development and precision medicine.